3-methyl-3H-imidazo[4,5-f]quinolin-2-amine

Specification

• Description: 2-amino-3-methylimidazo(4,5-f)quinoline appears as light tan crystalline solid or tan powder. (NTP, 1992); 3-methyl-3H-imidazo[4,5-f]quinolin-2-amine is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an amino group at position 2. It has a role as a carcinogenic agent.; 2-Amino-3-methylimidazo[4,5-f]quinoline is a synthetic, light tan crystalline solid that is soluble in dimethylsulfoxide and methanol. It is produced in small quantities for research purposes. 2-Amino-3-methylimidazo[4,5-f]quinoline is formed naturally during the cooking of muscle-derived foods (meat and fish). Levels of this chemical produced in this manner are dependent on cooking temperature, cooking time and method of cooking (direct or indirect). 2-Amino-3-methylimidazo[4,5-f]quinoline has also been detected in processed food flavorings, beer, wine, and cigarette smoke. It is reasonably anticipated to be a human carcinogen. (NCI05); IQ (2-Amino-3-methylimidazo-[4-5-f]quinoline) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).; See also: Pacific saury (part of).
• CAS No.: 76180-96-6
• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 3-methylimidazo[4,5-f]quinolin-2-amine
• Standard InChI: InChI=1S/C11H10N4/c1-15-9-5-4-8-7(3-2-6-13-8)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)
• Standard InChI Key: ARZWATDYIYAUTA-UHFFFAOYSA-N
• SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N
• Canonical SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N
• Colorform: Crystalline solid
• Melting Point: greater than 572 °F (NTP, 1992); >300 °C; 300 °C